An In-depth Technical Guide to the Physicochemical Properties of 3-Cyclohexylpropan-1-ol
An In-depth Technical Guide to the Physicochemical Properties of 3-Cyclohexylpropan-1-ol
For Researchers, Scientists, and Drug Development Professionals
Introduction
3-Cyclohexylpropan-1-ol is an aliphatic primary alcohol characterized by a cyclohexane (B81311) ring linked to a propanol (B110389) unit. This unique structure, combining a non-polar cyclohexyl group with a polar hydroxyl functional group, imparts a range of physicochemical properties that make it a valuable intermediate and building block in organic synthesis.[1] Its applications are found in the synthesis of fragrances, pharmaceuticals, and specialty materials, where its molecular architecture influences factors such as solubility, reactivity, and biological activity. This technical guide provides a comprehensive overview of the core physicochemical properties of 3-Cyclohexylpropan-1-ol, complete with experimental methodologies and a workflow for its synthesis and purification.
Physicochemical Properties
The key physicochemical properties of 3-Cyclohexylpropan-1-ol are summarized in the tables below. These values have been compiled from various chemical data sources and provide a quantitative basis for its application in research and development.
Table 1: General and Physical Properties
| Property | Value | Source(s) |
| Molecular Formula | C₉H₁₈O | [2] |
| Molecular Weight | 142.24 g/mol | [2] |
| Appearance | Clear, colorless, viscous liquid | ChemicalBook |
| Melting Point | -60 °C | ChemicalBook |
| Boiling Point | 218 °C (at 760 mmHg) | The Good Scents Company, ChemicalBook |
| Density | 0.937 g/mL (at 25 °C) | ChemicalBook |
| Refractive Index (n20/D) | 1.466 | ChemicalBook |
Table 2: Solubility and Partitioning
| Property | Value | Source(s) |
| Water Solubility | 584.9 mg/L (at 25 °C, estimated) | The Good Scents Company |
| logP (Octanol-Water Partition Coefficient) | 2.930 (estimated) | The Good Scents Company, ChemicalBook |
Table 3: Safety and Handling
| Property | Value | Source(s) |
| Flash Point | 215 °F (101.67 °C) | The Good Scents Company |
Experimental Protocols
The accurate determination of physicochemical properties is crucial for the consistent and safe use of chemical compounds. The following sections detail the standard experimental methodologies for measuring the key properties of 3-Cyclohexylpropan-1-ol.
Boiling Point Determination (Capillary Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the surrounding atmospheric pressure. For small sample volumes, the capillary method is a common and accurate technique.[3][4]
Procedure:
-
A small amount of 3-Cyclohexylpropan-1-ol is placed in a small test tube.
-
A capillary tube, sealed at one end, is inverted and placed into the liquid.
-
The assembly is heated, and as the temperature rises, air trapped in the capillary tube is expelled, followed by the vapor of the liquid, which is observed as a stream of bubbles.
-
The heat source is then removed, and the liquid is allowed to cool.
-
The boiling point is the temperature at which the liquid is drawn back into the capillary tube, signifying that the vapor pressure inside the capillary is equal to the external pressure.[3]
Density Measurement (Oscillating U-tube Method)
The density of a liquid can be precisely determined using a digital density meter, which operates based on the oscillating U-tube principle. This method is outlined in ASTM D4052.[5][6][7]
Procedure:
-
The instrument is calibrated using a reference standard of known density, typically dry air and ultrapure water.
-
A small volume of 3-Cyclohexylpropan-1-ol is injected into the oscillating U-tube.
-
The instrument measures the change in the oscillation frequency of the U-tube caused by the mass of the sample.
-
This frequency change is directly proportional to the density of the liquid, which is then calculated and displayed by the instrument.[7]
Refractive Index Measurement (Abbe Refractometer)
The refractive index is a measure of how much the path of light is bent, or refracted, when it enters a material. The Abbe refractometer is a widely used instrument for this measurement.
Procedure:
-
A few drops of 3-Cyclohexylpropan-1-ol are placed on the prism of the refractometer.
-
Light of a specific wavelength (typically 589 nm, the sodium D-line) is passed through the sample.
-
The user looks through the eyepiece and adjusts the instrument until the boundary between the light and dark regions is sharp and centered on the crosshairs.
-
The refractive index is then read directly from the instrument's scale.
Synthesis and Purification Workflow
3-Cyclohexylpropan-1-ol is a valuable building block in organic synthesis.[1] It can be synthesized through the reduction of 3-cyclohexylpropanal. The subsequent purification is typically achieved via distillation to obtain the high-purity alcohol required for further reactions.
The diagram above illustrates a typical laboratory-scale synthesis and purification workflow. The process begins with the chemical reduction of the corresponding aldehyde, 3-cyclohexylpropanal. Following the reaction, a series of work-up steps, including quenching, extraction, drying, and solvent removal, are performed to isolate the crude product. The final purification is achieved through vacuum distillation, which is suitable for high-boiling liquids, to yield pure 3-Cyclohexylpropan-1-ol.[8] The purity of the final product is then confirmed using standard analytical techniques such as Gas Chromatography (GC), Nuclear Magnetic Resonance (NMR), and Infrared (IR) spectroscopy.
References
- 1. 3-Cyclohexylpropan-1-ol | High Purity | For R&D Use [benchchem.com]
- 2. 3-Cyclohexyl-1-propanol | C9H18O | CID 70763 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 3. Video: Boiling Points - Concept [jove.com]
- 4. Video: Boiling Points - Procedure [jove.com]
- 5. store.astm.org [store.astm.org]
- 6. ASTM D4052 | Anton Paar Wiki [wiki.anton-paar.com]
- 7. knowledge.reagecon.com [knowledge.reagecon.com]
- 8. How To [chem.rochester.edu]
